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Compound of Interest

Compound Name: L-Methionine-34S

Cat. No.: B566174 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the stability and storage guidelines for L-Methionine-³⁴S. A stable,

non-radioactive, isotopically labeled amino acid, L-Methionine-³⁴S serves as a critical tracer in

metabolic research, proteomics, and drug development to elucidate metabolic pathways and

protein dynamics.[1][2][3][4] Proper handling and storage are paramount to ensure its isotopic

and chemical integrity for reliable and reproducible experimental outcomes.

Core Properties and Stability Profile
L-Methionine-³⁴S is a white to off-white crystalline powder where the naturally occurring ³²S

atom is replaced by the stable heavy isotope ³⁴S.[5] This substitution increases the molecular

weight by approximately 2 Da compared to its unlabeled counterpart, allowing for its distinction

in mass spectrometry-based analyses. The isotopic enrichment in commercial preparations

typically exceeds 95-99%, minimizing isotopic dilution in tracer studies.

The compound is chemically stable under standard ambient conditions. One of the key

advantages of L-Methionine-³⁴S is its exceptional isotopic stability; it does not undergo

radiolytic decay and shows no detectable ³⁴S-to-³²S exchange in biological matrices over a 72-

hour period.
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To maintain the integrity of L-Methionine-³⁴S, specific storage conditions are recommended.

These guidelines are crucial for preventing degradation and ensuring the longevity of the

compound.

Solid Form
For long-term storage, solid L-Methionine-³⁴S should be kept in a freezer at -20°C. It is also

advised to store it under an inert atmosphere, such as nitrogen, in a tightly sealed container to

protect it from air and moisture. The solid form should be protected from light.

In Solution
When prepared as a stock solution, storage conditions become even more critical to prevent

degradation. For stock solutions, storage at -80°C is recommended for up to 6 months, while

storage at -20°C is suitable for shorter periods of up to 1 month. It is imperative that solutions

are also protected from light and stored under a nitrogen atmosphere. If water is used as the

solvent, it is recommended to filter and sterilize the solution before use. General studies on

isotopically labeled amino acid mixes suggest that they are stable for up to 10 freeze-thaw

cycles and for at least two weeks when stored frozen.

Quantitative Storage and Stability Data Summary
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Parameter Solid L-Methionine-³⁴S
L-Methionine-³⁴S Stock
Solution

Storage Temperature -20°C
-80°C (long-term); -20°C

(short-term)

Recommended Atmosphere
Inert atmosphere (e.g.,

Nitrogen)

Inert atmosphere (e.g.,

Nitrogen)

Light Sensitivity Protect from light Protect from light

Shelf Life Not specified, stable long-term
Up to 6 months at -80°C; Up to

1 month at -20°C

Freeze-Thaw Stability Not applicable Stable for up to 10 cycles

Isotopic Integrity
No detectable ³⁴S to ³²S

exchange

Maintained under proper

storage

Appearance
White to off-white

solid/crystalline powder
Dependent on solvent

Experimental Protocols: General Handling and
Solution Preparation
While specific experimental protocols will vary based on the application, the following provides

a generalized methodology for the handling and preparation of L-Methionine-³⁴S solutions.

Objective: To prepare a stock solution of L-Methionine-³⁴S for use in cell culture or as an

internal standard.

Materials:

L-Methionine-³⁴S (solid)

Appropriate solvent (e.g., sterile water, aqueous acid, methanol)

Sterile, conical tubes

Calibrated balance
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Vortex mixer

0.22 µm sterile filter

Inert gas (e.g., Nitrogen)

Procedure:

Allow the container of solid L-Methionine-³⁴S to equilibrate to room temperature before

opening to prevent condensation.

Weigh the desired amount of L-Methionine-³⁴S in a sterile tube using a calibrated balance.

Add the appropriate volume of solvent to achieve the target concentration. Solubility is slight

in water and methanol (may require heating), and slight in aqueous acid.

Vortex the mixture until the solid is completely dissolved.

If for use in sterile applications, filter the solution through a 0.22 µm sterile filter into a new

sterile tube.

Purge the headspace of the tube with nitrogen gas before tightly sealing the cap.

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at the recommended temperature (-20°C for up to 1 month or -80°C

for up to 6 months).

Visualizing Workflows
To further aid researchers, the following diagrams illustrate key logical workflows for the proper

handling and storage of L-Methionine-³⁴S.
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Caption: Decision workflow for L-Methionine-³⁴S storage.
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Caption: General experimental workflow for L-Methionine-³⁴S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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